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Compound of Interest

Compound Name: 1,2-Diazidoethane

Cat. No.: B1593744 Get Quote

Application Notes and Protocols for 1,2-
Diazidoethane
Disclaimer: 1,2-Diazidoethane is a high-energy material and is expected to be a primary

explosive. It is highly sensitive to shock, friction, heat, and static discharge. These protocols are

intended for experienced researchers in a controlled laboratory setting with appropriate

engineering controls and personal protective equipment. A thorough, site-specific risk

assessment must be conducted before handling this compound.

Introduction
1,2-Diazidoethane (C₂H₄N₆) is an organic azide of significant interest in various chemical

applications due to the versatile reactivity of the azide functional group.[1] However, like many

low-molecular-weight organic azides, it poses a significant explosion hazard.[1] The presence

of two azide groups in a small hydrocarbon framework results in a high nitrogen content,

contributing to its energetic nature. Safe handling and storage are paramount to prevent

accidental detonation. These notes provide a framework for mitigating the risks associated with

this compound.

Hazard Identification and Quantitative Data
1,2-Diazidoethane should be treated as a highly toxic and explosive compound. It is sensitive

to heat, shock, and friction. The accumulation of diazido compounds, even as byproducts in

reactions with halogenated solvents, can lead to violent explosions.[1]
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Table 1: Physical and Chemical Properties of 1,2-Diazidoethane

Property Value Source

Molecular Formula C₂H₄N₆ [2]

Boiling Point 199.99°C (rough estimate) [2]

| Density | 1.3208 g/cm³ (rough estimate) |[2] |

Table 2: Summary of Key Hazards

Hazard Type Description Mitigation Measures

Explosion

Highly sensitive to shock,
friction, heat, and static
discharge. Can
decompose violently.

Work on the smallest
possible scale. Use a blast
shield. Avoid metal
spatulas and ground glass
joints.[3]

Toxicity

Organic azides are highly

toxic. Can be absorbed

through the skin.[4] Rapidly

hydrolyzes to form hydrazoic

acid (HN₃), a highly toxic and

volatile substance.[4]

Handle only in a certified

chemical fume hood. Wear

appropriate PPE, including

double gloves.[4]

| Incompatibility | Reacts violently with strong oxidizing agents, strong acids, and metals

(especially heavy metals like copper, lead, silver, and zinc) to form highly shock-sensitive salts.

[4][5] | Store away from incompatible materials. Use non-metal equipment. Avoid contact with

metal surfaces, including pipes and drains.[5][6] |

Safe Handling and Experimental Protocols
Engineering Controls

Fume Hood: All work must be conducted in a certified chemical fume hood to protect against

inhalation of the compound or its hydrolysis product, hydrazoic acid.[3][4]
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Blast Shield: A sturdy, anchored blast shield must be used at all times when handling the

neat compound or concentrated solutions.

Ventilation: Ensure adequate ventilation. The vapor is heavier than air and may travel along

the ground.[7]

Safety Equipment: An eyewash station and safety shower must be immediately accessible,

within a 10-second travel time.[6]

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles and a face shield are mandatory.[5]

Hand Protection: Wear double nitrile gloves or thicker, chemical-resistant gloves.[4] Change

gloves frequently and immediately if contamination is suspected.[5]

Body Protection: A flame-retardant lab coat and a chemical-resistant apron should be worn.

[6] Ensure full coverage with long pants and closed-toe shoes.[4]

Protocol: Preparation of a Dilute Solution
This protocol outlines the steps for safely diluting neat or concentrated 1,2-diazidoethane for

use in a subsequent reaction.

Methodology:

Preparation: Before starting, ensure the work area inside the fume hood is clean and free of

incompatible materials.[3] Place a blast shield in front of the setup. Assemble all necessary

non-metal equipment (e.g., plastic or PTFE-coated spatulas and magnetic stir bars).

Inert Atmosphere: If the reaction is air-sensitive, ensure the glassware is dried and the

system is under an inert atmosphere (e.g., nitrogen or argon).

Weighing: Do not weigh the neat compound on an open bench. If possible, weigh it inside

the fume hood. If the balance cannot be in the hood, transfer a small, estimated amount to a

pre-tared, sealed vial inside the hood, and then weigh the vial.[4] Minimize the quantity to the

absolute minimum required.
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Dispensing: Carefully transfer the weighed 1,2-diazidoethane to the reaction flask

containing the desired solvent. Use a non-metallic spatula or a syringe with a plastic tip.[3]

Dilution: Add the solvent to the compound slowly, with stirring, to ensure dissipation of any

heat.

Post-Handling: Immediately after use, decontaminate the spatula and any other equipment

that came into contact with the neat compound using a suitable method (see Section 5).

Wipe down the work area with 70% ethanol or a soap solution with a pH >9.[3][6]

Storage Procedures
Container: Store in a clearly labeled, tightly closed container.[3]

Location: Store in a cool, dry, well-ventilated, and locked cabinet.[3] Do not store on open

shelves or on metal shelves.[3][6]

Segregation: Store separately from all incompatible materials, especially acids, metals, and

oxidizing agents.[3]

Secondary Containment: Use a secondary container to prevent spills.[3]

Spill, Waste, and Decontamination Protocols
Spill Response

Small Spill (in hood): Absorb the spill with an inert material like sand or vermiculite (do not

use combustible paper towels).[5] Carefully sweep the material into a non-metal container

using non-sparking tools.[5][8] Decontaminate the area thoroughly with a soap and water

solution (pH >9).[4]

Large Spill / Spill outside hood: Evacuate the area immediately.[4] Alert others and call

emergency services.[3]

Protocol: Decontamination and Waste Disposal
Azide-containing waste is considered acutely toxic and must be disposed of as hazardous

waste.[5] Never pour azide solutions down the drain, as explosive metal azides can form in the
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plumbing.[3][6]

Methodology for Deactivating Azide Waste Streams: This procedure is adapted from protocols

for sodium azide and should be performed with extreme caution in a chemical fume hood.[9]

Preparation: Place the aqueous waste solution (containing no more than 5% azide) in a

three-necked flask equipped with a stirrer and an addition funnel.[4]

Addition of Sodium Nitrite: While stirring, add a 20% aqueous solution of sodium nitrite. Use

approximately 1.5 g of sodium nitrite for every 1 g of azide in the waste.[4][9]

Acidification: Slowly add a 20% sulfuric acid solution dropwise from the addition funnel until

the mixture is acidic (test with pH paper).[4][9] CAUTION: This reaction generates toxic

nitrogen oxides. The order of addition is critical.[9]

Neutralization: Once the reaction is complete (cessation of gas evolution), neutralize the

solution with a dilute sodium hydroxide solution to a pH between 6 and 9.[9]

Disposal: The deactivated solution must be collected in a hazardous waste container and

disposed of through the institution's environmental health and safety office.[9]
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Caption: Workflow for Handling 1,2-Diazidoethane.
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Is work with
1,2-diazidoethane necessary?

STOP.
Seek alternative.

No

Can the quantity
be minimized (<100mg)?

Yes

Proceed with
Extreme Caution

No

Are all engineering controls
(hood, blast shield)

in place and certified?

Yes

No

Is all required PPE
available and in use?

Yes

No
Has a specific SOP been

written and approved?

Yes

No Yes

Hazardous Conditions Incompatible Materials

1,2-Diazidoethane

Heat / High Temp Shock / Friction Static Discharge UV Light Strong Acids Strong Oxidizers
Heavy Metals

(Cu, Pb, Ag, Zn)
Metal Salts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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